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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylphenylammonium iodide, a quaternary ammonium salt, serves as a significant
compound in various chemical and pharmaceutical applications. Its utility is intrinsically linked
to its distinct physical properties. This technical guide provides a comprehensive examination
of the core physical characteristics of triethylphenylammonium iodide, detailed experimental
protocols for their determination, and a logical framework for understanding these properties.

Core Physical Properties

The fundamental physical properties of triethylphenylammonium iodide are summarized in
the table below. It is important to note that while some properties are well-documented, others,
such as boiling point and density, are not readily available in the reviewed scientific literature.
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Property Value Source
Molecular Formula C12H20IN

Molecular Weight 305.20 g/mol

Appearance Solid

Melting Point 127-133 °C

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols

The following sections detail standardized methodologies for determining key physical
properties of organic compounds like triethylphenylammonium iodide.

Melting Point Determination (Capillary Method)

The melting point of triethylphenylammonium iodide can be accurately determined using the
capillary method, a technique widely recognized and detailed in pharmacopeias.

Principle: This method involves heating a small, powdered sample of the substance in a
capillary tube and observing the temperature range over which it melts.

Apparatus:

Melting point apparatus with a heating block or oil bath

Capillary tubes (closed at one end)

Calibrated thermometer or digital temperature probe

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of triethylphenylammonium iodide is finely ground
using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered
sample, and the tube is inverted and tapped gently to pack the sample into the closed end. A
sample height of 2-4 mm is typical.

Determination: The loaded capillary tube is placed in the heating block of the melting point
apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid particle melts is
recorded as the end of the melting range.

Water Solubility (Flask Method - OECD 105)

The water solubility of triethylphenylammonium iodide can be determined following the

principles outlined in the OECD Guideline 105 (Water Solubility), specifically the flask method,

which is suitable for solids.

Principle: A supersaturated solution of the substance in water is prepared and allowed to

equilibrate. The concentration of the substance in the saturated aqueous phase is then

determined analytically.

Apparatus:

Erlenmeyer flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Analytical balance

Analytical instrumentation for concentration determination (e.g., UV-Vis spectrophotometer,
HPLC)
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Procedure:

o Preparation of Supersaturated Solution: An excess amount of triethylphenylammonium
iodide is added to a known volume of deionized water in an Erlenmeyer flask. The amount
should be sufficient to ensure that undissolved solid remains after equilibration.

o Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for
a sufficient period to reach equilibrium (typically 24-48 hours).

» Phase Separation: The solution is allowed to stand to let the undissolved solid settle. An
aliquot of the supernatant is then carefully removed and centrifuged to separate any
remaining suspended particles.

e Analysis: The concentration of triethylphenylammonium iodide in the clear, saturated
agueous phase is determined using a suitable and validated analytical method.

o Replicates: The experiment is performed in at least triplicate to ensure the reliability of the
results.

Logical Framework of Physical Properties

The following diagram illustrates the hierarchical relationship between the fundamental physical
properties of a chemical compound like triethylphenylammonium iodide.
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Logical Hierarchy of Physical Properties
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Caption: Logical organization of the physical properties of Triethylphenylammonium lodide.

 To cite this document: BenchChem. [Triethylphenylammonium lodide: A Technical Overview
of its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b090992?utm_src=pdf-body-img
https://www.benchchem.com/product/b090992?utm_src=pdf-body
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-physical-properties
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-physical-properties
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-physical-properties
https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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